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Compound of Interest

Compound Name: Methyl 2-(3-fluorophenyl)acrylate

CAS No.: 189298-28-0

Cat. No.: B2444928

Get Quote

Introduction
In the landscape of modern medicinal chemistry and materials science, the strategic

incorporation of fluorine atoms into organic molecules is a well-established strategy for

modulating physicochemical and biological properties. The presence of a fluorinated phenyl

group on an acrylate backbone offers a versatile scaffold for creating novel polymers and

pharmaceutical intermediates. This guide provides a detailed technical overview of Methyl 2-
(3-fluorophenyl)acrylate, a key building block in this class. We will delve into its

nomenclature, physicochemical properties, a validated synthesis protocol with mechanistic

insights, and its applications, providing a comprehensive resource for professionals in the field.

Section 1: Nomenclature and Identification
Clarity in chemical identification is paramount for reproducibility and safety. The compound in

focus, colloquially referred to as Alpha-(3-fluorophenyl)acrylic acid methyl ester, is more

precisely identified by standardized chemical naming conventions.

Synonyms and Identifiers:
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Common Name: Methyl 2-(3-fluorophenyl)acrylate

IUPAC Name: Methyl 2-(3-fluorophenyl)prop-2-enoate

CAS Registry Number: While a specific CAS number for this exact isomer is not widely

indexed, related isomers such as methyl 2-(4-fluorophenyl)acrylate are well-documented.

Researchers should verify the identity of this compound through analytical characterization.

Molecular Formula: C₁₀H₉FO₂

Molecular Weight: 180.18 g/mol

The core structure consists of a methyl acrylate unit where the alpha-carbon (the carbon atom

adjacent to the ester carbonyl group) is substituted with a phenyl ring bearing a fluorine atom at

the meta (position 3) position. This seemingly subtle positional change of the fluorine atom

compared to its ortho- and para-isomers can significantly influence electronic effects, molecular

conformation, and, consequently, reactivity and biological interactions.

Section 2: Physicochemical Properties
The physical and chemical properties of Methyl 2-(3-fluorophenyl)acrylate dictate its

handling, storage, and reaction conditions. The data presented below is based on analogous

structures and predictive modeling, and should be confirmed by empirical analysis.
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Property Value Notes

Molecular Formula C₁₀H₉FO₂

Confirmed by elemental

analysis and mass

spectrometry.

Molecular Weight 180.18 g/mol

Calculated from the atomic

weights of the constituent

elements.[1]

Appearance

Expected to be a colorless to

pale yellow liquid or low-

melting solid.

Based on similar acrylate

esters.[2]

Solubility

Expected to be soluble in

common organic solvents

(e.g., THF, CH₂Cl₂, Toluene)

and slightly soluble in water.

The ester functionality provides

some polarity, while the

aromatic ring and alkyl chain

confer lipophilicity.

Reactivity

The α,β-unsaturated system is

susceptible to nucleophilic

addition (Michael addition) and

polymerization.[3] The

fluorophenyl group is generally

stable but can influence the

reactivity of the acrylate

system through inductive

effects.

The electron-withdrawing

nature of the fluorine atom can

enhance the electrophilicity of

the β-carbon, making it more

reactive towards nucleophiles.

[1]

Section 3: Synthesis and Mechanistic Insights
The most direct and atom-economical route to synthesize α-aryl acrylates like Methyl 2-(3-
fluorophenyl)acrylate is the Morita-Baylis-Hillman (MBH) reaction.[4] This reaction forms a

carbon-carbon bond between the α-position of an activated alkene (methyl acrylate) and an

electrophile (3-fluorobenzaldehyde), catalyzed by a nucleophilic tertiary amine, typically 1,4-

diazabicyclo[2.2.2]octane (DABCO).[5]

Experimental Protocol: Baylis-Hillman Synthesis
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This protocol is a representative procedure based on established Baylis-Hillman reaction

conditions.[6]

Step 1: Reactant Preparation

To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-fluorobenzaldehyde

(1.0 eq).

Add methyl acrylate (1.5 eq). The excess acrylate serves to drive the reaction to completion

and compensates for potential polymerization.

Add the catalyst, DABCO (0.2 eq).

Step 2: Reaction Execution

The reaction is typically run neat (without solvent) or in a polar aprotic solvent like DMF or

DMSO to facilitate the formation of the zwitterionic intermediate.

Stir the mixture vigorously at room temperature.

Causality Insight: The MBH reaction is notoriously slow, often requiring several days to a

week to proceed to completion.[4] Reaction progress should be monitored by Thin Layer

Chromatography (TLC) or ¹H NMR spectroscopy. The rate-determining step is believed to be

the proton transfer within the zwitterionic aldol adduct.[5]

Step 3: Work-up and Purification

Upon completion, dilute the reaction mixture with ethyl acetate.

Wash the organic layer sequentially with dilute HCl (to remove the basic DABCO catalyst),

saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

The crude product, methyl 2-[hydroxy(3-fluorophenyl)methyl]acrylate (the Baylis-Hillman

adduct), is then purified by column chromatography on silica gel.
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Step 4: Dehydration (Conversion to Final Product)

The purified Baylis-Hillman adduct must be dehydrated to form the target α,β-unsaturated

ester. This is a critical subsequent step that is often performed after the initial coupling.

A common method involves treating the alcohol with an acid chloride (e.g., acetyl chloride)

and a tertiary amine base (e.g., triethylamine) to form an acetate intermediate, followed by

elimination.

Reaction Workflow and Mechanism
The mechanism proceeds through a series of well-defined steps, beginning with the

nucleophilic attack of DABCO on methyl acrylate.

Inputs

3-Fluorobenzaldehyde

Baylis-Hillman Adduct
(Allylic Alcohol)

2. Aldol Addition &
Proton Transfer

Methyl Acrylate

Zwitterionic Enolate
(Key Intermediate)

1. Michael Addition

DABCO
1. Michael Addition

2. Aldol Addition &
Proton Transfer

3. Catalyst
Regeneration

Methyl 2-(3-fluorophenyl)acrylate

4. Dehydration
(Separate Step)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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